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Compound of Interest

Compound Name: Fosinoprilat-d7

CAS No.: 1279220-43-7

Cat. No.: B586493

Get Quote

This document provides essential safety protocols and logistical guidance for the handling and

disposal of Fosinoprilat-d7. As a deuterated internal standard for the active angiotensin-

converting enzyme (ACE) inhibitor, Fosinoprilat, this compound requires meticulous handling to

ensure personnel safety and experimental integrity. This guide is designed for researchers,

scientists, and drug development professionals, offering procedural, step-by-step instructions

grounded in established safety principles.

Hazard Identification and Risk Assessment:
Understanding the Compound
Fosinoprilat-d7 is the deuterated analogue of Fosinoprilat, the active metabolite of the prodrug

Fosinopril.[1][2] While the deuteration is unlikely to alter its fundamental chemical reactivity or

biological activity, it should be handled with the same caution as its non-labeled counterpart.

The primary function of Fosinoprilat is the inhibition of the angiotensin-converting enzyme,

which plays a crucial role in regulating blood pressure.[2][3] Accidental exposure can pose

health risks.
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A thorough risk assessment is the first step in any experimental plan. The known hazards

associated with Fosinoprilat-d7, as identified in its Safety Data Sheet (SDS), are summarized

below.[4]

Hazard
Classification

GHS Code Description of Risk Source

Skin Irritation H315
Causes skin irritation

upon direct contact.
[4]

Eye Irritation H319
Causes serious eye

irritation.
[4]

Respiratory Irritation H335

May cause respiratory

irritation if inhaled as a

dust or aerosol.

[4]

Reproductive Toxicity H361

Suspected of

damaging fertility or

the unborn child.

[4]

Combustibility -

As a solid, dust may

form explosive

mixtures with air.

[5]

Furthermore, accidental ingestion of ACE inhibitors can be damaging to health, with potential

effects including hypotension (low blood pressure) and, in severe cases, kidney damage.[5]

Therefore, all handling procedures must be designed to mitigate these risks through a

combination of engineering controls, administrative procedures, and personal protective

equipment (PPE).

Core Directive: Personal Protective Equipment
(PPE)
The selection and proper use of PPE are critical for minimizing exposure. The following PPE is

mandatory when handling Fosinoprilat-d7, particularly in its solid, powdered form.

Eye and Face Protection
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Requirement: Chemical safety goggles that conform to OSHA's eye and face protection

regulations in 29 CFR 1910.133 or European Standard EN166 must be worn at all times.[6]

Causality: This is to prevent eye contact with Fosinoprilat-d7 powder, which can cause

serious irritation.[4] A face shield should be worn in addition to goggles if there is a significant

risk of splashing when handling solutions.[7]

Hand Protection
Requirement: Wear appropriate protective gloves, such as nitrile gloves, to prevent skin

exposure.[6] For handling the solid compound or concentrated solutions, double-gloving is a

recommended best practice.[8]

Causality: Fosinoprilat-d7 is a known skin irritant.[4] Gloves provide a primary barrier. The

outer glove should be removed and disposed of immediately after handling the compound,

and hands should be washed thoroughly.[8]

Body Protection
Requirement: A protective laboratory coat is mandatory. For procedures involving larger

quantities or with a higher risk of contamination, a disposable gown made of a low-

permeability fabric is recommended.[6][8]

Causality: This prevents the contamination of personal clothing and minimizes skin contact.

[6]

Respiratory Protection
Requirement: While a safety data sheet notes that no protective equipment is needed under

normal use, it also recommends a particle filter and states the compound may cause

respiratory irritation.[4][6] Therefore, all handling of the solid powder that could generate dust

must be performed within a certified chemical fume hood or a ventilated balance enclosure

to minimize inhalation risk.

Causality: Inhaling the fine particulate can lead to respiratory tract irritation.[4] Engineering

controls are the primary method of protection. A fit-tested N95 respirator may be required as
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a secondary measure based on a site-specific risk assessment, especially during spill

cleanup.[9]

Safe Handling Protocol: An Operational Plan
Adherence to a strict, step-by-step protocol is essential for safety.

Preparation and Weighing (Solid Compound)

Designate an Area: All work with Fosinoprilat-d7 should occur in a designated area, such as

a specific chemical fume hood, to contain any potential contamination. This is a requirement

of the OSHA Laboratory Standard.[10]

Assemble PPE: Before approaching the chemical, don all required PPE: lab coat, safety

goggles, and double gloves.

Use Engineering Controls: Perform all weighing operations inside a chemical fume hood or a

ventilated enclosure to capture any airborne particles at the source.

Handle with Care: Use a micro-spatula to carefully transfer the solid. Avoid any actions that

could generate dust.[6] Close the primary container immediately after dispensing.

Immediate Cleanup: Clean any residual powder from the spatula and weighing surfaces

using a solvent-moistened wipe (e.g., 70% ethanol) and dispose of it as hazardous waste.

Solution Preparation

Solubilization: Add the solvent to the vessel containing the weighed Fosinoprilat-d7 within

the fume hood. Cap and mix gently to dissolve.

Labeling: Clearly label the resulting solution with the chemical name, concentration, date,

and appropriate hazard warnings.

Storage: Store solutions in tightly sealed containers in a cool, dry, and well-ventilated area,

away from incompatible materials like oxidizing agents.[6]
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Emergency Procedures: Spill and Exposure
Response
Preparedness is a key pillar of laboratory safety.[11]

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention.[12]

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 20 minutes,

holding the eyelids open. Seek immediate medical attention.[12]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.

Small Spill (Powder):

Do not sweep. Avoid raising dust.

Gently cover the spill with damp paper towels to wet the powder.

Carefully wipe the area from the outside in, placing the used towels in a sealed bag for

hazardous waste disposal.

Decontaminate the area with an appropriate cleaning solution.

Large Spill: Evacuate the immediate area and alert your institution's safety officer or

emergency response team.

Decontamination and Disposal Plan
Proper disposal is crucial to protect personnel and the environment.

Decontamination: All non-disposable equipment, glassware, and surfaces that have come

into contact with Fosinoprilat-d7 should be thoroughly decontaminated. This can typically

be achieved by washing with a suitable laboratory detergent and rinsing with appropriate

solvents.

Waste Disposal:
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Solid Waste: All disposable materials contaminated with Fosinoprilat-d7 (e.g., gloves,

wipes, weighing papers) must be collected in a clearly labeled, sealed hazardous waste

container.

Liquid Waste: Unused solutions and rinse solvents should be collected in a designated,

labeled hazardous waste container for liquids. Do not pour chemical waste down the sink.

[12]

Regulatory Compliance: All waste must be disposed of in accordance with local, state, and

federal regulations for chemical waste. Consult your institution's Environmental Health and

Safety (EHS) department for specific procedures.

Visualized Workflow for Safe Handling
The following diagram outlines the critical steps and decision points in the safe handling

workflow for Fosinoprilat-d7.
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Fosinoprilat-d7 Handling Workflow

1. Risk Assessment
(Review SDS)

2. Assemble PPE
- Goggles
- Lab Coat

- Double Gloves

Identify Hazards

3. Prepare Workspace
(Chemical Fume Hood)

Enter Designated Area

4. Handle Solid Compound
(Weighing)

Begin Work

5. Prepare Solution

Transfer Solid

6. Decontaminate Tools
 & Work Area

After Use

7. Segregate Waste
(Solid & Liquid)

Collect Contaminated Items

8. Doff PPE & Wash Hands

Complete Cleanup

9. Secure Storage &
Dispose of Waste via EHS

Exit Work Area

Click to download full resolution via product page

Caption: Workflow for safe handling of Fosinoprilat-d7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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